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Compound of Interest

Compound Name: Sulfinol D

CAS No.: 63665-16-7

Cat. No.: B14493412

Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals working with Sulfinol D. The following

procedural steps and data are designed to ensure the safe handling, storage, and disposal of

this chemical.

Personal Protective Equipment (PPE)
When handling Sulfinol D, it is crucial to use appropriate Personal Protective Equipment (PPE)

to minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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PPE Category Specification

Eye Protection
Chemical safety goggles to prevent splashing

into the eyes.[1]

Skin Protection

Impervious gloves and protective clothing are

required to prevent skin contact.[1] Launder

contaminated clothing before reuse.[2]

Respiratory

A NIOSH-approved respirator should be used as

required to prevent overexposure to vapors.[1]

[2]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to prevent accidents and ensure

the stability of Sulfinol D.

Handling:

Work in a well-ventilated area to control vapor concentrations.[1]

Minimize skin contact with the chemical.[1][2]

Wash hands thoroughly with soap and water after handling and before eating, drinking,

smoking, or using toilet facilities.[1][2]

Avoid contact with heat, open flames, and strong oxidizing agents.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers away from open flames and high temperatures.[1][2]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed.
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Spill Response:

Small Spills: Absorb the spill with an inert material such as clay, sand, or other suitable

absorbent and dispose of it properly.[1]

Large Spills: If it is safe to do so, dike and contain the spill. Remove the contained liquid with

vacuum trucks or pump it into storage/salvage vessels. Soak up the remaining residue with

an absorbent material for proper disposal. Flush the area with water to remove any trace

residue.[1]

Disposal:

Dispose of Sulfinol D and any contaminated materials in accordance with all applicable

local, state, and federal regulations.[2]

Contaminated leather articles, including shoes that cannot be decontaminated, should be

disposed of properly.[2]

Emergency First Aid
Immediate and appropriate first aid is critical in the event of exposure to Sulfinol D.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes while holding the eyelids

open. Seek medical attention.[2]

Skin Contact

Immediately flush the skin with plenty of water

for 15 minutes while removing contaminated

clothing and shoes. Get medical attention. Do

not reuse clothing or shoes until they are

thoroughly cleaned.[2]

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If the victim is not

breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion

If the victim is conscious and not drowsy, give

no more than two glasses of water and induce

vomiting. Keep the victim's head below their

hips while vomiting. Seek immediate medical

attention.[1]

Quantitative Safety Data
The following table summarizes available quantitative data for the components of Sulfinol D.

Component CAS Number
Occupational Exposure
Limits (OELs)

Sulfolane 126-33-0

No specific OSHA PEL or

ACGIH TLV has been

established.[3]

Diisopropanolamine 110-97-4

OSHA PEL: 5 ppm (20 mg/m³)

TWA.[4] NIOSH REL: 5 ppm

(20 mg/m³) TWA.[4] ACGIH

TLV: 5 ppm TWA.[4]
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PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; TWA: Time-Weighted Average;

REL: Recommended Exposure Limit.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Sulfinol D, from

preparation to disposal.
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Caption: Logical workflow for the safe handling of Sulfinol D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14493412?utm_src=pdf-custom-synthesis#bc-rfq
https://dec.alaska.gov/media/6026/msds-34190.pdf
https://www.magnumsolvent.com/productdata/MSDS/sulfinol-d.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32505&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.osha.gov/chemicaldata/77
https://www.benchchem.com/product/b14493412/docs#essential-guide-to-handling-sulfinol-d-safety-operations-and-disposal
https://www.benchchem.com/product/b14493412/docs#essential-guide-to-handling-sulfinol-d-safety-operations-and-disposal
https://www.benchchem.com/product/b14493412/docs#essential-guide-to-handling-sulfinol-d-safety-operations-and-disposal
https://www.benchchem.com/product/b14493412/docs#essential-guide-to-handling-sulfinol-d-safety-operations-and-disposal
https://www.benchchem.com/product/b14493412?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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